Cas no 1111598-07-2 (2-Nitro-1-pyridin-3-yl-propane-1,3-diol)

• Product Name: 2-Nitro-1-pyridin-3-yl-propane-1,3-diol
• CAS No: 1111598-07-2
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• MDL: MFCD11226398
• CID: 4780583
• Update Time: 2023-08-17

2-Nitro-1-pyridin-3-yl-propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-1-(pyridin-3-yl)propane-1,3-diol
• 2-Nitro-1-pyridin-3-yl-propane-1,3-diol

• MDL： MFCD11226398
• Inchi： 1S/C8H10N2O4/c11-5-7(10(13)14)8(12)6-2-1-3-9-4-6/h1-4,7-8,11-12H,5H2
• InChI Key： OBZDBQHBSIONOS-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=CC=1)C(CO)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• XLogP3: -0.8
• Topological Polar Surface Area: 99.2